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Compound of Interest

Compound Name: 2,6-Difluoro-3-nitropyridine

Cat. No.: B1354151

Essential Safety and Handling Guide for 2,6-
Difluoro-3-nitropyridine

This guide provides immediate, essential safety and logistical information for handling 2,6-
Difluoro-3-nitropyridine in a laboratory setting. It is intended for researchers, scientists, and
professionals in drug development.

Chemical Identifier:
e Name: 2,6-Difluoro-3-nitropyridine
e CAS Number: 58602-02-1

e Physical Form: Solid or semi-solid

Hazard Summary and Personal Protective
Equipment (PPE)

2,6-Difluoro-3-nitropyridine is a hazardous substance that requires careful handling to avoid
adverse health effects. The primary hazards include ingestion, skin and eye contact, and
inhalation. The signal word for this chemical is "Warning".

Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

A comprehensive personal protective equipment (PPE) plan is mandatory for handling this
chemical. The following table summarizes the required PPE.
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] Specifications and Best
Body Part Required PPE .
Practices

Goggles must be worn at all

) times. A face shield is required
Chemical safety goggles and ) ]
Eyes/Face ) when there is a risk of
face shield )
splashing or aerosol

generation.[1][2]

Nitrile gloves are a common
choice, but glove
manufacturer's chemical

_ _ resistance guides should be

Hands Chemical-resistant gloves o

consulted for suitability.[3]
Always inspect gloves before
use and use proper removal

techniques.

A fully buttoned lab coat made
Body Chemical-resistant lab coat of a suitable material like

Nomex® is recommended.[3]

All' handling should be
performed in a certified
) ) chemical fume hood.[4] If a
, Use in a well-ventilated area or _ , _
Respiratory ] ) ) fume hood is not available or if
with respiratory protection S
aerosolization is significant, a
NIOSH-approved respirator is

necessary.[5]

Shoes must fully cover the
feet.[3]

Feet Closed-toe shoes

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

e Work in a designated area, such as a chemical fume hood, to minimize inhalation exposure.

[4]
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e Ensure an eyewash station and safety shower are readily accessible.

o Before starting, review the Safety Data Sheet (SDS) for 2,6-Difluoro-3-nitropyridine.

o Assemble all necessary equipment and reagents.

2. Handling the Chemical:

o Wear the appropriate PPE as detailed in the table above.

» Avoid direct contact with the chemical. Use spatulas or other appropriate tools for transfer.
» Weigh the solid in a fume hood to prevent inhalation of dust.

« If creating a solution, add the solid to the solvent slowly to avoid splashing.

o Keep containers tightly closed when not in use.[4][6][7]

3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[4]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[8]

Disposal Plan

Proper disposal of 2,6-Difluoro-3-nitropyridine and associated waste is crucial to prevent
environmental contamination and ensure safety.
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o Waste Chemical: Dispose of unused or waste 2,6-Difluoro-3-nitropyridine as hazardous
chemical waste. It should be placed in a clearly labeled, sealed container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, pipette tips, and paper towels, must also be disposed of as hazardous waste.

o Consult Local Regulations: All disposal must be in accordance with local, state, and federal
regulations.[4][6] Contact your institution's environmental health and safety (EHS)
department for specific guidance.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 2,6-Difluoro-3-
nitropyridine.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1354151?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC186000500&countryCode=US&language=en
https://aksci.com/sds/8873EA_SDS.pdf
https://www.benchchem.com/product/b1354151?utm_src=pdf-body
https://www.benchchem.com/product/b1354151?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 2,6-Difluoro-3-nitropyridine
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Caption: Workflow for safe handling of 2,6-Difluoro-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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